Cas no 1249620-63-0 (1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene)

• Product Name: 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene
• CAS No: 1249620-63-0
• MF: C₁₃H₁₈BrFO
• MW: 289.18382692337
• CID: 5983444
• PubChem ID: 62107095
• Update Time: 2025-11-05

1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene
• EN300-1132686
• 1249620-63-0
• AKOS011386646
• 1-[2-bromo-1-(pentyloxy)ethyl]-2-fluorobenzene

• Inchi： 1S/C13H18BrFO/c1-2-3-6-9-16-13(10-14)11-7-4-5-8-12(11)15/h4-5,7-8,13H,2-3,6,9-10H2,1H3
• InChI Key： PBYSIFDOOKADIQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1F)OCCCCC

Computed Properties

• Exact Mass: 288.05251g/mol
• Monoisotopic Mass: 288.05251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene

Introduction to 1-2-Bromo-1-(Pentyloxy)ethyl-2-Fluorobenzene (CAS No. 1249620-63-0)

1-2-Bromo-1-(Pentyloxy)ethyl-2-fluorobenzene (CAS No. 1249620-63-0) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its bromo and fluoro functional groups, as well as its pentyloxy substituent, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene is composed of a benzene ring with a fluorine atom at the 2-position, a bromine atom attached to the ethyl group, and a pentyloxy group. The presence of these functional groups imparts specific reactivity and solubility characteristics, making it a valuable intermediate in various synthetic pathways. The bromine atom, in particular, serves as an excellent leaving group for nucleophilic substitution reactions, while the fluoro substituent can influence the electronic properties of the molecule.

Recent studies have highlighted the potential of 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene in the development of novel pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use as a precursor in the synthesis of fluorinated compounds with potential therapeutic applications. Fluorinated molecules are known for their enhanced metabolic stability and improved bioavailability, which are crucial factors in drug design.

In addition to its pharmaceutical applications, 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene has shown promise in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. For example, a study published in the Journal of Polymer Science demonstrated that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. These properties are particularly valuable in industries such as aerospace and electronics.

The synthesis of 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the bromination of an ethyl-substituted benzene derivative followed by the introduction of the pentyloxy group through an etherification reaction. The final step involves the fluorination of the benzene ring at the 2-position. Each step must be carefully optimized to ensure high yields and purity.

The physical properties of 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene, such as its melting point, boiling point, and solubility in various solvents, have been extensively studied. These properties are crucial for optimizing its use in different applications. For instance, its solubility in organic solvents like dichloromethane and acetone makes it suitable for use in solution-based reactions and processes.

Safety considerations are also important when handling 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1-2-bromo-1-(pentyloxy)ethyl-2-fluorobenzene (CAS No. 1249620-63-0) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide.